![molecular formula C20H15F2N5O2 B2671772 3-benzyl-7-((3,5-difluorobenzyl)amino)pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione CAS No. 1396863-78-7](/img/structure/B2671772.png)
3-benzyl-7-((3,5-difluorobenzyl)amino)pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione
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Description
“3-benzyl-7-((3,5-difluorobenzyl)amino)pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione” is a chemical compound. It is a derivative of pyrimidine, a privileged scaffold that is part of living organisms and plays a vital role in various biological procedures as well as in cancer pathogenesis .
Synthesis Analysis
The synthesis of pyrimidine derivatives, including “this compound”, involves the generation of structurally diverse derivatives. This includes analogs derived from substitution of the aryl ring, derivatization of pyrimidine nitrogen, and substitutions at carbon at 2, 4, 5, and 6 positions .Scientific Research Applications
Synthesis of Pyrimidine Derivatives
Research has focused on synthesizing pyrimidine derivatives for their potential applications in pharmaceuticals, agrochemicals, and materials science. For instance, studies on the synthesis of pyrido[2,3-d]pyrimidinones and pyrimido[4,5-d]pyrimidine-2,4-diones have shown that these compounds can be prepared through various cyclization reactions and have potential biological activities (Quiroga et al., 1997; Bazgir et al., 2008).
Novel Synthetic Methods
Researchers have developed novel methods for synthesizing heterocyclic compounds, including pyrimidine derivatives. These methods aim to improve the efficiency, yield, and selectivity of the synthetic processes, making them valuable for producing compounds with potential biological activities (Osyanin et al., 2014; Cavalli et al., 2022).
Antimicrobial and Antifungal Activities
The synthesis and evaluation of pyrimidine derivatives for their antibacterial and antifungal activities have been a significant area of research. These studies aim to discover new compounds that could serve as lead molecules for developing novel antimicrobial and antifungal agents (Aksinenko et al., 2016; Maddila et al., 2016).
Herbicidal Activities
Research into the herbicidal activities of pyrimidine derivatives is essential for developing new agrochemicals. Studies on compounds such as 6-(trifluoromethyl)pyrimidine-2,4(1H,3H)-dione have shown promising herbicidal activities, indicating the potential for the development of new herbicides (Huazheng, 2013).
Properties
IUPAC Name |
6-benzyl-2-[(3,5-difluorophenyl)methylamino]-8H-pyrimido[4,5-d]pyrimidine-5,7-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H15F2N5O2/c21-14-6-13(7-15(22)8-14)9-23-19-24-10-16-17(25-19)26-20(29)27(18(16)28)11-12-4-2-1-3-5-12/h1-8,10H,9,11H2,(H2,23,24,25,26,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RIWNAZKWRWAWLP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CN2C(=O)C3=CN=C(N=C3NC2=O)NCC4=CC(=CC(=C4)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H15F2N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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